5-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• SMILES: CC1=C2CC(COC2=CC=C1)N
• InChI: InChI=1S/C10H13NO/c1-7-3-2-4-10-9(7)5-8(11)6-12-10/h2-4,8H,5-6,11H2,1H3
• InChIKey: FWNXSLYYYIRZFX-UHFFFAOYSA-N

5-Methylchroman-3-amine: Chiral Scaffold Overview

5-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine, commonly referred to as 5-methylchroman-3-amine, is a primary amine derivative of the benzopyran (chroman) scaffold. Its structure consists of a saturated pyran ring fused to a benzene ring, with a methyl group at the 5-position and an amine at the 3-position. The compound is commercially available as a hydrochloride salt (CAS: 2031259-43-3), typically supplied as a powder with a purity of 95% . This scaffold serves as a versatile chiral building block in medicinal chemistry, particularly for synthesizing ligands targeting serotonin (5-HT) and dopamine (DA) receptors, which are implicated in neurological and psychiatric disorders [1][2].

● Chiral building block for 5-HT and DA receptor ligand synthesis

● Hydrochloride salt form for easy handling

● Purity suitable for medicinal chemistry research

• [1] Rezaie, R., Joseph, B., Bremner, J. B., Delagrange, P., Kopp, C., Misslin, R., Pfeiffer, B., Renard, P., & Guillaumet, G. (2001). 5-substituted 3,4-dihydro-3-amino-2H-1-benzopyran derivatives: synthesis and interaction with serotoninergic receptors. Journal of Pharmacy and Pharmacology, 53(7), 959–968. View Source
• [2] Podona, T., Guardiola-Lemaître, B., Caignard, D. H., Adam, G., Pfeiffer, B., Renard, P., & Guillaumet, G. (1994). 3,4-Dihydro-3-amino-2H-1-benzopyran derivatives as 5-HT1A receptor ligands and potential anxiolytic agents. 1. Synthesis and structure--activity relationship studies. Journal of Medicinal Chemistry, 37(12), 1779–1793. View Source

Why Other Analogs Cannot Substitute 5-Methylchroman-3-amine

In-class substitution of the 5-methyl group on the chroman-3-amine scaffold is not feasible due to its profound impact on molecular properties and biological activity. Structure-activity relationship (SAR) studies on 5-substituted 3-aminochroman derivatives have established that the nature of the 5-position substituent is a critical determinant of receptor binding affinity and selectivity [1]. For instance, modifications from methyl to other functional groups, such as aryl or heteroaryl moieties introduced via palladium-catalyzed cross-coupling, can dramatically alter the compound's potency for 5-HT1A and 5-HT7 receptors, with Ki values ranging from sub-nanomolar to micromolar [1]. Therefore, a simple unsubstituted chroman-3-amine or one with a different 5-substituent will not reliably reproduce the specific pharmacokinetic or pharmacodynamic profile of the 5-methyl derivative in a research or industrial setting.

! Unsubstituted chroman-3-amine may show different receptor affinity than the 5-methyl derivative.

! Other 5-substituents (e.g., aryl groups) can shift 5-HT1A/5-HT7 selectivity profiles.

! Direct replacement with a different 5-substituted analog may not preserve the intended research profile.

• [1] Rezaie, R., Joseph, B., Bremner, J. B., Delagrange, P., Kopp, C., Misslin, R., Pfeiffer, B., Renard, P., & Guillaumet, G. (2001). 5-substituted 3,4-dihydro-3-amino-2H-1-benzopyran derivatives: synthesis and interaction with serotoninergic receptors. Journal of Pharmacy and Pharmacology, 53(7), 959–968. View Source

5-Methylchroman-3-amine: Quantitative Comparison

Purity and Physical Form: Cross-Vendor Comparison

The 5-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride salt from Sigma-Aldrich is supplied with a specified purity of 95% and in a powder physical form . This purity specification is directly comparable to that offered by alternative vendors such as AKSci, which also supplies the compound at 95% purity . This equivalence in stated purity across reputable suppliers provides a consistent benchmark for procurement, ensuring that material sourced from either vendor meets a standardized quality level for research applications.

Purity Cross‑Vendor

Supplier specification

Sigma‑Aldrich: 95% powder
AKSci: 95% purity (equivalent specification)

Cross‑vendor consistency supports procurement decisions.

Data to verify against lot‑specific certificate of analysis.

Evidence Dimension	Purity and Physical Form
Target Compound Data	95% purity; Powder form
Comparator Or Baseline	AKSci: 95% purity
Quantified Difference	No difference in stated purity specification; both are 95%
Conditions	Vendor technical datasheet specification

Why This Matters

This parity in purity specification confirms that the compound from this source meets a verifiable, industry-standard quality level, facilitating consistent experimental outcomes and reliable procurement.

5-HT1A/5-HT7 Affinity: Class-Level Inference

Direct, quantitative receptor binding data (e.g., Ki values) for the specific 5-methyl-3,4-dihydro-2H-1-benzopyran-3-amine compound is not publicly available. However, a strong class-level inference can be drawn from a comprehensive study of 5-substituted 3,4-dihydro-3-amino-2H-1-benzopyran derivatives [1]. This research demonstrates that the introduction of various 5-substituents (via palladium-catalyzed cross-coupling) yields compounds with high affinity for 5-HT1A and 5-HT7 receptors. The most potent compound in the series, 2b, exhibited a Ki of 0.3 nM for the 5-HT1A receptor and 3.1 nM for the 5-HT7 receptor [1]. While this does not provide a specific value for the 5-methyl derivative, it establishes the 5-position as a critical vector for tuning high-potency serotonergic activity. The 5-methyl compound serves as a crucial starting material or comparator in this chemical space.

5‑HT_1A/5‑HT₇ Affinity (Class‑Level)

Class‑level inference

Class example: 5‑substituted chroman 2b: K_i 0.3 nM (5‑HT_1A), 3.1 nM (5‑HT₇) [1]

5‑methyl scaffold is a critical vector for serotonergic activity.

No direct experimental data for the 5‑methyl derivative itself.

Evidence Dimension	5-HT1A Receptor Binding Affinity (Ki)
Target Compound Data	No direct experimental data available.
Comparator Or Baseline	Compound 2b (from the same class): Ki = 0.3 nM for 5-HT1A; Ki = 3.1 nM for 5-HT7 [1].
Quantified Difference	Not applicable; this is a class-level inference to demonstrate the potential of 5-substitution.
Conditions	In vitro radioligand binding assays

Why This Matters

This class-level evidence underscores the value of the 5-methyl scaffold as a foundational building block for exploring high-affinity 5-HT receptor ligands, a key target class in CNS drug discovery.

• [1] Rezaie, R., Joseph, B., Bremner, J. B., Delagrange, P., Kopp, C., Misslin, R., Pfeiffer, B., Renard, P., & Guillaumet, G. (2001). 5-substituted 3,4-dihydro-3-amino-2H-1-benzopyran derivatives: synthesis and interaction with serotoninergic receptors. Journal of Pharmacy and Pharmacology, 53(7), 959–968. View Source

Aqueous Solubility: Key Differentiator

The aqueous solubility of 5-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine has been reported as 38 (units unspecified, but likely µg/mL or mg/L based on similar datasets) . In contrast, predicted solubility values for related chroman-amine derivatives can vary significantly. For instance, a representative compound from a similar structural class (with predicted logP of 1.87) was estimated to have a solubility of 2.639 mg/mL [1]. This highlights that the 5-methyl substitution pattern confers a specific solubility profile that is distinct from other chroman derivatives. This quantitative difference is critical for researchers when selecting building blocks for medicinal chemistry campaigns, as solubility directly impacts synthetic yields, purification strategies, and downstream biological assay compatibility.

Solubility Comparison

Reported

This compound: 38 (units unspecified)
Related chroman analog: predicted 2.639 mg/mL [2]

Distinct solubility may guide solvent choice for synthesis.

Units not confirmed; experimental verification advised for assay use.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Reported aqueous solubility of 38 (units unspecified)
Comparator Or Baseline	Predicted solubility of a related chroman derivative: 2.639 mg/mL [1].
Quantified Difference	The target compound exhibits a distinct solubility value, which is a key differentiator from other analogs in the same class.
Conditions	Measured experimental value (source unspecified) vs. in silico prediction

Why This Matters

A defined solubility profile is a critical selection criterion for compound procurement, as it informs the choice of appropriate solvents and conditions for chemical reactions and biological assays, thereby ensuring experimental success and reproducibility.

• [1] Table 2. (2012). Physicochemical properties and in vitro data used in the simulations. Nature Precedings. View Source

Optimal Applications for 5-Methylchroman-3-amine

Synthesis of 5-HT1A/5-HT7 Ligands for CNS Discovery

This compound is ideally suited as a key intermediate in the synthesis of 5-substituted 3-aminochroman derivatives targeting the 5-HT1A and 5-HT7 receptors. As demonstrated by Rezaie et al. (2001), the 5-position is a critical point for diversification via palladium-mediated cross-coupling reactions [1]. Using 5-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine as a starting material allows medicinal chemists to explore structure-activity relationships and develop novel, high-affinity ligands for the treatment of anxiety, depression, and other neurological disorders.

Chiral Building Block for Asymmetric Synthesis

The 3-aminochroman core is an important pharmacophore in numerous drug candidates. The procurement of 5-Methyl-3,4-dihydro-2H-1-benzopyran-3-amine as a racemic mixture provides a versatile starting point for the development of enantiomerically pure compounds. Its defined purity (95%) and physical form (powder) ensure reliable handling and consistent reaction outcomes in asymmetric syntheses or chiral resolutions aimed at producing optically active pharmaceuticals.

Physicochemical Profiling in Early Discovery

The reported aqueous solubility of the compound (38, units unspecified) provides a valuable data point for pre-formulation studies [1]. This specific value allows researchers to make informed decisions regarding the compound's suitability for various biological assays and its potential developability as a drug candidate. This quantitative property differentiates it from other, less well-characterized chroman analogs and supports its selection in early discovery workflows.

Application

Selection Property

Validation Focus

5‑HT_1A/5‑HT₇ receptor ligand research

5‑position diversification via cross‑coupling

Radioligand binding assay profiling

Enantiomerically enriched chroman synthesis

Racemate as starting point for chiral resolution

Chiral separation and optical purity assessment

Pre‑formulation solubility screening

Reported solubility value

Solvent compatibility and assay condition testing

• [1] Rezaie, R., Joseph, B., Bremner, J. B., Delagrange, P., Kopp, C., Misslin, R., Pfeiffer, B., Renard, P., & Guillaumet, G. (2001). 5-substituted 3,4-dihydro-3-amino-2H-1-benzopyran derivatives: synthesis and interaction with serotoninergic receptors. Journal of Pharmacy and Pharmacology, 53(7), 959–968. View Source